![molecular formula C17H19ClN2O2 B5204682 5-chloro-2-{[4-(diethylamino)-2-hydroxybenzylidene]amino}phenol](/img/structure/B5204682.png)
5-chloro-2-{[4-(diethylamino)-2-hydroxybenzylidene]amino}phenol
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Overview
Description
5-chloro-2-{[4-(diethylamino)-2-hydroxybenzylidene]amino}phenol, also known as CDEAP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 5-chloro-2-{[4-(diethylamino)-2-hydroxybenzylidene]amino}phenol involves the inhibition of various cellular pathways, including the PI3K/Akt/mTOR, MAPK/ERK, and NF-κB pathways. This compound also induces oxidative stress and DNA damage, leading to apoptosis and cell death. The exact molecular targets of this compound are still under investigation, but it is believed to interact with various proteins involved in cell signaling and metabolism.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and disruption of the cell cycle. This compound also induces oxidative stress and DNA damage, leading to the activation of various cellular pathways involved in cell death. In addition, this compound has been shown to exhibit anti-inflammatory and antioxidant activity, which may contribute to its therapeutic potential.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-chloro-2-{[4-(diethylamino)-2-hydroxybenzylidene]amino}phenol is its potent anticancer activity against a wide range of cancer cell lines. It also exhibits promising activity against other diseases, such as Alzheimer's and Parkinson's. This compound is relatively easy to synthesize and can be obtained in high yield. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which may limit its use in certain applications. In addition, the exact molecular targets of this compound are still under investigation, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for the research on 5-chloro-2-{[4-(diethylamino)-2-hydroxybenzylidene]amino}phenol. One of the areas of interest is the identification of its molecular targets and the development of more potent analogs with improved selectivity and efficacy. Another area of interest is the investigation of its potential applications in other fields, such as material science and analytical chemistry. Finally, the development of novel drug delivery systems for this compound may improve its bioavailability and therapeutic potential.
Synthesis Methods
The synthesis of 5-chloro-2-{[4-(diethylamino)-2-hydroxybenzylidene]amino}phenol involves the condensation of 4-(diethylamino)-2-hydroxybenzaldehyde and 5-chloro-2-aminophenol in the presence of a suitable catalyst. The reaction proceeds through the formation of an imine intermediate, which undergoes tautomerization to form this compound. The yield of this compound can be improved by optimizing the reaction conditions, such as the choice of solvent, temperature, and reaction time.
Scientific Research Applications
5-chloro-2-{[4-(diethylamino)-2-hydroxybenzylidene]amino}phenol has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, this compound has been shown to exhibit potent anticancer activity against a wide range of cancer cell lines. It works by inducing apoptosis, inhibiting cell proliferation, and disrupting the cell cycle. This compound also shows promising activity against other diseases, such as Alzheimer's and Parkinson's.
In material science, this compound has been used as a ligand for the synthesis of metal complexes with potential applications in catalysis, photovoltaics, and sensors. In analytical chemistry, this compound has been used as a reagent for the determination of various metal ions in environmental and biological samples.
properties
IUPAC Name |
2-[(4-chloro-2-hydroxyphenyl)iminomethyl]-5-(diethylamino)phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN2O2/c1-3-20(4-2)14-7-5-12(16(21)10-14)11-19-15-8-6-13(18)9-17(15)22/h5-11,21-22H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXARKCJXIAFUJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC(=C(C=C1)C=NC2=C(C=C(C=C2)Cl)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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